Cas no 1638920-46-3 (2-(fluoromethyl)azetidine)

• Product Name: 2-(fluoromethyl)azetidine
• CAS No: 1638920-46-3
• MF: C₄H₈FN
• MW: 89.111424446106
• CID: 6095040
• PubChem ID: 21980033
• Update Time: 2024-01-13

2-(fluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(fluoromethyl)azetidine
• Azetidine, 2-(fluoromethyl)-
• 4-fluoromethyl azetidine
• CS-0184177
• EN300-1719999
• 1638920-46-3
• SB40956

• Inchi： 1S/C4H8FN/c5-3-4-1-2-6-4/h4,6H,1-3H2
• InChI Key： FJEHOKRORRMMCC-UHFFFAOYSA-N
• SMILES： N1CCC1CF

Computed Properties

• Exact Mass: 89.064077422g/mol
• Monoisotopic Mass: 89.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 93.9±5.0 °C(Predicted)
• pka: 10.00±0.40(Predicted)